Cas no 915030-46-5 (2-(2,6-Difluorophenyl)-2-fluoroacetic acid)

• Product Name: 2-(2,6-Difluorophenyl)-2-fluoroacetic acid
• CAS No: 915030-46-5
• MF: C₈H₅F₃O₂
• MW: 190.119313001633
• CID: 5713479
• PubChem ID: 79367070
• Update Time: 2025-06-13

2-(2,6-Difluorophenyl)-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• CS-0344167
• EN300-1138491
• 2-(2,6-difluorophenyl)-2-fluoroaceticacid
• AKOS017920495
• 2-(2,6-difluorophenyl)-2-fluoroacetic acid
• 915030-46-5
• Benzeneacetic acid, α,2,6-trifluoro-
• G74776
• 2-(2,6-Difluorophenyl)-2-fluoroacetic acid

• Inchi： 1S/C8H5F3O2/c9-4-2-1-3-5(10)6(4)7(11)8(12)13/h1-3,7H,(H,12,13)
• InChI Key： QDCYOEQYSMVUOL-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1C(=CC=CC=1F)F

Computed Properties

• Exact Mass: 190.02416388g/mol
• Monoisotopic Mass: 190.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.445±0.06 g/cm3(Predicted)
• Boiling Point: 242.7±35.0 °C(Predicted)
• pka: 1.56±0.10(Predicted)

Additional information on 2-(2,6-Difluorophenyl)-2-fluoroacetic acid

Introduction to 2-(2,6-Difluorophenyl)-2-fluoroacetic Acid (CAS No. 915030-46-5)

2-(2,6-Difluorophenyl)-2-fluoroacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 915030-46-5, is a fluorinated aromatic carboxylic acid that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its dual fluorine substitutions on both the aromatic ring and the acetic acid moiety, exhibits unique structural and electronic properties that make it a promising candidate for various synthetic applications and biological investigations.

The molecular structure of 2-(2,6-Difluorophenyl)-2-fluoroacetic acid consists of a benzene ring substituted with two fluorine atoms at the 2 and 6 positions, linked to a fluoroacetic acid group. This specific arrangement imparts high lipophilicity and metabolic stability, which are critical factors in drug design. The presence of fluorine atoms not only enhances the compound's binding affinity to biological targets but also influences its pharmacokinetic profile, making it an attractive scaffold for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their ability to modulate enzyme activity, improve drug solubility, and extend half-life. 2-(2,6-Difluorophenyl)-2-fluoroacetic acid has been extensively studied for its potential applications in the synthesis of kinase inhibitors, anticancer agents, and anti-inflammatory drugs. Its unique chemical properties allow for facile modifications at multiple positions, enabling researchers to tailor its pharmacological activity to target specific diseases.

One of the most compelling aspects of 2-(2,6-Difluorophenyl)-2-fluoroacetic acid is its role as a key intermediate in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of fluorinated protease inhibitors, which are crucial in treating viral infections and cancer. The fluoroacetic acid moiety serves as a versatile building block that can be further functionalized to create derivatives with enhanced bioavailability and reduced toxicity.

Recent advancements in computational chemistry have further highlighted the significance of 2-(2,6-Difluorophenyl)-2-fluoroacetic acid. Molecular docking studies have demonstrated its high binding affinity to various protein targets, including those involved in metabolic disorders and neurodegenerative diseases. These studies have provided valuable insights into the compound's mechanism of action and have paved the way for structure-activity relationship (SAR) studies aimed at optimizing its therapeutic potential.

The synthesis of 2-(2,6-Difluorophenyl)-2-fluoroacetic acid has also been refined through modern catalytic methods, such as transition metal-catalyzed cross-coupling reactions. These techniques have enabled researchers to achieve high yields and purity levels while minimizing environmental impact. The development of greener synthetic routes aligns with the growing emphasis on sustainable chemistry practices in pharmaceutical manufacturing.

Moreover, CAS No. 915030-46-5 has been instrumental in understanding the role of fluorine substitution in enhancing drug-like properties. Fluorinated compounds often exhibit improved pharmacokinetics due to their enhanced hydrophobicity and resistance to metabolic degradation. This characteristic has made 2-(2,6-Difluorophenyl)-2-fluoroacetic acid a preferred choice for medicinal chemists seeking to develop next-generation therapeutics.

In conclusion, 2-(2,6-Difluorophenyl)-2-fluoroacetic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic versatility have positioned it as a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, its importance in addressing global health challenges is likely to grow even further.